Cas no 2138507-83-0 ((4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol)

• Product Name: (4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol
• CAS No: 2138507-83-0
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6268763
• PubChem ID: 165951979
• Update Time: 2025-06-09

(4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol
• EN300-1117223
• 2138507-83-0

• Inchi： 1S/C10H15NOS/c1-6-3-7(2)10-8(5-13)11-12-9(10)4-6/h6-7,13H,3-5H2,1-2H3
• InChI Key： RESKNCUTXMTGAW-UHFFFAOYSA-N
• SMILES： SCC1C2=C(CC(C)CC2C)ON=1

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Additional information on (4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol

Introduction to (4,6-Dimethyl-4,5,6,7-Tetrahydro-1,2-Benzoxazol-3-yl)Methanethiol (CAS No. 2138507-83-0)

(4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138507-83-0, belongs to the benzoxazole class of heterocyclic compounds. Benzoxazole derivatives are widely recognized for their diverse biological activities, making them valuable scaffolds in the design of novel therapeutic agents.

The molecular structure of (4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol features a benzoxazole core substituted with methyl groups at the 4th and 6th positions. The presence of a tetrahydropyran ring attached to the benzoxazole moiety enhances its complexity and potential for interaction with biological targets. This structural feature is particularly intriguing for medicinal chemists as it provides a unique combination of lipophilicity and polarizability that can be exploited to optimize drug-like properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzoxazole derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in inflammatory and neoplastic processes. Specifically, the thiol group in (4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol) offers a reactive site that can participate in covalent binding interactions with biological targets, potentially leading to the development of potent and selective small-molecule drugs.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The benzoxazole scaffold has been identified as an effective platform for designing kinase inhibitors due to its ability to mimic ATP binding pockets and interfere with kinase activity. Preliminary studies suggest that (4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol) may exhibit inhibitory effects on certain kinases by occupying their active sites and disrupting normal cellular signaling.

Furthermore, the thiol group in the molecule provides an opportunity for further chemical modification through strategies such as thiol-disulfide exchange reactions or Michael addition reactions. These modifications can be used to fine-tune the pharmacokinetic properties of the compound or to enhance its binding affinity to specific biological targets. The versatility of (4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol) makes it an attractive candidate for further exploration in drug discovery pipelines.

The synthesis of (4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a benzoxazole precursor followed by functionalization at the 3-position with a methanethiol group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the tetrahydropyran ring into the molecule. The final product is then purified using chromatographic methods or recrystallization techniques to obtain material suitable for biological testing.

In terms of biological evaluation, (4,6-dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol) has been subjected to various in vitro assays to assess its potential therapeutic effects. These assays have revealed promising results regarding its ability to modulate key signaling pathways involved in inflammation and cancer progression. For instance， studies have demonstrated its inhibitory activity against certain inflammatory cytokines and their associated signaling molecules. This suggests that (4，6-dimethyl－4，5，6，7－tetrahydro－1，2－benzoxazol－3－y）methanethioll) could be developed into a novel therapeutic agent for conditions characterized by excessive inflammation.

The compound's mechanism of action appears to involve interactions with both intracellular and extracellular targets. The benzoxazole core is known to interact with proteins involved in cell cycle regulation and apoptosis， while the thiol group may participate in redox-sensitive signaling pathways. This dual-targeting strategy could provide a synergistic effect that enhances therapeutic efficacy while minimizing side effects.

Emerging research also suggests that (4，6-dimethyl－4，5，6，7－tetrahydropyrano[ｄ][１，２]benzoxazol－３－y）methanet hioll) may have applications beyond oncology and inflammation。 Studies are exploring its potential as an antimicrobial agent， with preliminary data indicating activity against certain resistant bacterial strains。 This broad spectrum of activity makes it an intriguing candidate for further investigation across multiple therapeutic areas。

The development of novel drug candidates requires rigorous testing to ensure safety and efficacy before they can be translated into clinical use。 Current efforts are focused on optimizing synthetic routes to improve scalability and cost-effectiveness。 Additionally， preclinical studies are being conducted to evaluate (4，６－dimethyl－４，５，６，７－tetrahydropyrano[ｄ][１２]benz ox az ol －３－y）meth an ethioll strong>)’s pharmacokinetic profile、toxicity profile、and potential for drug-drug interactions。 These studies are essential steps toward determining whether this compound is suitable for advancing into human clinical trials。

The future prospects for (４、６－dimethyl－４、５、６、７－tetrahydropyrano[ｄ][１２]benz ox az ol －３－y）me than ethioll strong>) are promising given its unique structural features and demonstrated biological activity。 As research continues to uncover new therapeutic applications for benzoxazole derivatives， this compound stands out as a valuable asset in medicinal chemistry libraries。 Its potential as a lead molecule for drug discovery underscores the importance of continued exploration into structurally diverse scaffolds like benzoxazole。